2-(Benzyldisulfanyl)ethanol

• Molecular Formula: C9H12OS2
• Molecular Weight: 200.3 g/mol
• IUPAC Name: 2-(benzyldisulfanyl)ethanol
• InChI: InChI=1S/C9H12OS2/c10-6-7-11-12-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key: NOCFMIXCFKBNOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSSCCO

Description

2-(Benzyldisulfanyl)ethanol is a useful research compound. Its molecular formula is C9H12OS2 and its molecular weight is 200.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of benzylthiol (1.17 ml) in dry toluene (2 ml) was added dropwise over 5 min to a suspension of N-chlorosuccinimide (1.34 g) in toluene (5 ml). The mixture was stirred for 5 min the a mixture of mercaptoethanol (700 μl) and triethylamine (1.34 ml) in toluene (3 ml) was added dropwise over 5 min. The mixture was stirred for a further 10 min the diluted to 30 ml with dichloromethane, washed with water, dried over sodium sulfate, filtered and evaporated to dryness. The residue was purified by column chromatography on silica gel eluted with dichloromethane to afford the title compound (522 mg, 25%).